N'-{[(4-tert-butylphenoxy)acetyl]oxy}-4-methylbenzenecarboximidamide

• IUPAC Name: [(Z)-[amino-(4-methylphenyl)methylidene]amino] 2-(4-tert-butylphenoxy)acetate
• InChI: InChI=1S/C20H24N2O3/c1-14-5-7-15(8-6-14)19(21)22-25-18(23)13-24-17-11-9-16(10-12-17)20(2,3)4/h5-12H,13H2,1-4H3,(H2,21,22)
• InChI Key: YFNLMEQCMUKTOJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=NOC(=O)COC2=CC=C(C=C2)C(C)(C)C)N
• Isomeric SMILES: CC1=CC=C(C=C1)/C(=N/OC(=O)COC2=CC=C(C=C2)C(C)(C)C)/N
• Molecular Formula: C20H24N2O3
• Molecular Weight: 340.4 g/mol

Description

N'-{[(4-tert-butylphenoxy)acetyl]oxy}-4-methylbenzenecarboximidamide, also known as BAY 41-2272, is a potent and selective activator of the enzyme soluble guanylyl cyclase (sGC). sGC is a key enzyme in the nitric oxide (NO) signaling pathway, which plays a critical role in regulating cardiovascular and pulmonary function. BAY 41-2272 has been extensively studied for its potential therapeutic applications in various cardiovascular and pulmonary diseases.

Mechanism of Action

N'-{[(4-tert-butylphenoxy)acetyl]oxy}-4-methylbenzenecarboximidamide 41-2272 activates sGC by binding to its heme moiety and increasing its sensitivity to NO. This leads to the production of cyclic guanosine monophosphate (cGMP), which in turn activates protein kinase G (PKG) and other downstream effectors. The activation of the NO-sGC-cGMP-PKG pathway results in various physiological effects, including vasodilation, anti-inflammatory effects, and anti-proliferative effects.
Biochemical and Physiological Effects:
N'-{[(4-tert-butylphenoxy)acetyl]oxy}-4-methylbenzenecarboximidamide 41-2272 has been shown to have various biochemical and physiological effects, including:
- Vasodilation: N'-{[(4-tert-butylphenoxy)acetyl]oxy}-4-methylbenzenecarboximidamide 41-2272 causes relaxation of vascular smooth muscle cells, leading to vasodilation and reduced blood pressure.
- Anti-inflammatory effects: N'-{[(4-tert-butylphenoxy)acetyl]oxy}-4-methylbenzenecarboximidamide 41-2272 has been shown to reduce the production of pro-inflammatory cytokines and chemokines, as well as the adhesion of leukocytes to endothelial cells.
- Anti-proliferative effects: N'-{[(4-tert-butylphenoxy)acetyl]oxy}-4-methylbenzenecarboximidamide 41-2272 has been shown to inhibit the proliferation of vascular smooth muscle cells and other cell types, potentially reducing the risk of atherosclerosis and restenosis.
- Cardioprotective effects: N'-{[(4-tert-butylphenoxy)acetyl]oxy}-4-methylbenzenecarboximidamide 41-2272 has been shown to enhance cardiac contractility and reduce myocardial ischemia-reperfusion injury.

Advantages and Limitations for Lab Experiments

N'-{[(4-tert-butylphenoxy)acetyl]oxy}-4-methylbenzenecarboximidamide 41-2272 has several advantages for lab experiments, including its high potency and selectivity for sGC, as well as its well-characterized mechanism of action. However, it also has some limitations, such as its relatively short half-life and potential off-target effects at high concentrations.

Future Directions

There are several potential future directions for research on N'-{[(4-tert-butylphenoxy)acetyl]oxy}-4-methylbenzenecarboximidamide 41-2272, including:
- Further studies on its therapeutic potential in various cardiovascular and pulmonary diseases, including pulmonary hypertension, heart failure, and atherosclerosis.
- Development of more potent and selective sGC activators based on the structure of N'-{[(4-tert-butylphenoxy)acetyl]oxy}-4-methylbenzenecarboximidamide 41-2272.
- Investigation of the potential synergistic effects of N'-{[(4-tert-butylphenoxy)acetyl]oxy}-4-methylbenzenecarboximidamide 41-2272 with other drugs or therapies.
- Studies on the pharmacokinetics and pharmacodynamics of N'-{[(4-tert-butylphenoxy)acetyl]oxy}-4-methylbenzenecarboximidamide 41-2272 in different animal models and human subjects.
- Investigation of the potential adverse effects of long-term N'-{[(4-tert-butylphenoxy)acetyl]oxy}-4-methylbenzenecarboximidamide 41-2272 treatment, including effects on fertility and reproduction.

Synthesis Methods

N'-{[(4-tert-butylphenoxy)acetyl]oxy}-4-methylbenzenecarboximidamide 41-2272 can be synthesized through a multi-step process involving the reaction of 4-methylbenzenecarboximidamide with tert-butyl 4-(bromomethyl)phenylacetate, followed by the reaction with 4-tert-butylphenoxyacetic acid. The final product is obtained after purification and isolation steps.

Scientific Research Applications

N'-{[(4-tert-butylphenoxy)acetyl]oxy}-4-methylbenzenecarboximidamide 41-2272 has been extensively studied for its potential therapeutic applications in various cardiovascular and pulmonary diseases, including pulmonary hypertension, heart failure, and atherosclerosis. It has been shown to improve endothelial function, reduce pulmonary vascular resistance, and enhance cardiac contractility, among other effects.